3-hydroxy-1-isopropyl-3-[2-(5-isopropyl-2-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C23H27NO3
• Molecular Weight: 365.5 g/mol
• IUPAC Name: 3-hydroxy-3-[2-(2-methyl-5-propan-2-ylphenyl)-2-oxoethyl]-1-propan-2-ylindol-2-one
• InChI: InChI=1S/C23H27NO3/c1-14(2)17-11-10-16(5)18(12-17)21(25)13-23(27)19-8-6-7-9-20(19)24(15(3)4)22(23)26/h6-12,14-15,27H,13H2,1-5H3
• InChI Key: AOZNBJDHKXSOSI-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(C)C)C(=O)CC2(C3=CC=CC=C3N(C2=O)C(C)C)O

Description

3-hydroxy-1-isopropyl-3-[2-(5-isopropyl-2-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is a synthetic compound that belongs to the family of indolinones. It has been widely studied for its potential therapeutic applications due to its unique chemical structure and pharmacological properties.

Mechanism of Action

The exact mechanism of action of 3-hydroxy-1-isopropyl-3-[2-(5-isopropyl-2-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is not fully understood. However, studies have suggested that it works by inhibiting various signaling pathways involved in cancer cell proliferation, migration, and invasion. It also induces apoptosis (programmed cell death) in cancer cells, thereby inhibiting their growth.
Biochemical and Physiological Effects:
3-hydroxy-1-isopropyl-3-[2-(5-isopropyl-2-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has been found to have various biochemical and physiological effects. It has been shown to inhibit the expression of various pro-inflammatory cytokines and chemokines, thereby reducing inflammation. It also inhibits the expression of various angiogenic factors, thereby inhibiting the growth of blood vessels that supply nutrients to tumors. Additionally, it has been found to induce cell cycle arrest in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

The advantages of using 3-hydroxy-1-isopropyl-3-[2-(5-isopropyl-2-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one in lab experiments include its potent anti-cancer properties and its ability to inhibit various signaling pathways involved in cancer cell proliferation and metastasis. However, its limitations include its low solubility in water, which makes it difficult to administer in vivo, and its potential toxicity.

Future Directions

There are several future directions for the research on 3-hydroxy-1-isopropyl-3-[2-(5-isopropyl-2-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one. One direction is to develop more potent and selective analogs of the compound that can overcome its limitations and have better pharmacological properties. Another direction is to investigate the potential of the compound in combination with other anti-cancer drugs to enhance their efficacy. Additionally, further studies are needed to understand the exact mechanism of action of the compound and to identify its molecular targets.

Synthesis Methods

The synthesis method of 3-hydroxy-1-isopropyl-3-[2-(5-isopropyl-2-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one involves the reaction of 5-isopropyl-2-methylphenyl hydrazine with ethyl acetoacetate in the presence of a base such as sodium ethoxide. The resulting product is then subjected to cyclization with the help of a Lewis acid like aluminum chloride to give the final compound.

Scientific Research Applications

3-hydroxy-1-isopropyl-3-[2-(5-isopropyl-2-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has been studied extensively for its potential therapeutic applications in various diseases. It has been found to exhibit anti-inflammatory, anti-cancer, anti-tumor, anti-angiogenic, and anti-metastatic properties. Studies have also shown that it can inhibit the growth of various cancer cells such as breast cancer, lung cancer, and prostate cancer.